![molecular formula C8H12O3 B2762030 (1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid CAS No. 2307784-70-7](/img/structure/B2762030.png)
(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid” is a chemical compound that is part of the family of tropane alkaloids . The 8-azabicyclo[3.2.1]octane scaffold is the central core of this family, which displays a wide array of interesting biological activities .
Synthesis Analysis
Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years . Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .Molecular Structure Analysis
The molecular structure of “this compound” is similar to that of cocaine . Cocaine is a [1R, 2R, 3S, 5S]-3- (benzoyloxy)-8-methyl-8-azabicyclo- [3.2.1] octane-2-carboxylic acid methyl ester, or the methyl ester of benzoylecgonine .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” are complex and require precise control over the stereochemistry . The synthesis involves the enantioselective construction of an acyclic starting material, followed by a transformation that generates the 8-azabicyclo[3.2.1]octane architecture .Scientific Research Applications
Synthesis and Molecular Structure
The synthesis of chiral cyclic amino acid esters, such as the chiral compound synthesized by Moriguchi et al. (2014), showcases the application of bicyclic structures similar to "(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid" in creating complex molecular frameworks. These compounds are characterized without the need for chiral catalysts or enzymes and without separation by chiral column chromatography, highlighting their utility in the facile synthesis of chiral materials (Moriguchi et al., 2014).
Supramolecular Aggregation
Studies on hydroxycarboxylic acid derivatives, such as those conducted by Foces-Foces et al. (2005), reveal the impact of molecular conformation on the dimensionality of supramolecular structures. These insights are crucial for understanding how specific structural features of bicyclic compounds influence the formation of complex molecular assemblies (Foces-Foces et al., 2005).
Polymer-Supported Stereoselective Synthesis
The polymer-supported stereoselective synthesis approach described by Schütznerová et al. (2013) for creating (1S,5S)-6-oxa-3,8-diazabicyclo[3.2.1]octane-bridged scaffolds exemplifies the potential of bicyclic compounds in facilitating complex synthetic routes. This methodology allows for the preparation of compounds with specific stereochemical configurations, useful in various chemical and pharmaceutical applications (Schütznerová et al., 2013).
Conformationally Restricted Amino Acid Analogues
The development of conformationally restricted amino acid analogues, as explored by Radchenko et al. (2009) and others, demonstrates the utility of bicyclic compounds in mimicking and modifying biologically relevant structures. These analogues are synthesized through practical and efficient routes, offering valuable tools for the design of peptidomimetics and other bioactive molecules (Radchenko et al., 2009).
Future Directions
Properties
IUPAC Name |
(1S,2R,5S)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c9-8(10)7-2-1-6-3-5(7)4-11-6/h5-7H,1-4H2,(H,9,10)/t5-,6+,7-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POZHNRPZWVLIML-DSYKOEDSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2CC1OC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]2C[C@H]1OC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2307784-70-7 |
Source
|
Record name | rac-(1R,2S,5R)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.